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Compound of Interest

Compound Name: (24R)-MC 976

Cat. No.: B1139301 Get Quote

(24R)-MC 976, also known as Tacalcitol or PRI-2191, is a synthetic analog of vitamin D3. This

guide provides a comparative analysis of its experimental reproducibility, focusing on its anti-

proliferative and pro-differentiating effects relative to other vitamin D analogs like Calcitriol (the

active form of vitamin D3) and Calcipotriol. The information is intended for researchers,

scientists, and drug development professionals.

Comparative Performance Data
The anti-proliferative activity of (24R)-MC 976 has been evaluated in various cancer cell lines.

The following tables summarize the available quantitative data, comparing its efficacy with

other vitamin D analogs.

Table 1: Anti-proliferative Activity of (24R)-MC 976 and Other Vitamin D Analogs in Cancer Cell

Lines
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Cell Line Compound IC50 Value Notes

Breast Cancer

MCF-7
(24R)-MC 976 (PRI-

2191)

Not explicitly

quantified, but showed

regulation of growth.

[1]

Regulates the growth

of estrogen receptor-

positive cells.[1]

T47D
(24R)-MC 976 (PRI-

2191)

Not explicitly

quantified, but showed

regulation of growth.

[1]

Regulates the growth

of estrogen receptor-

positive cells.[1]

SKBR-3
(24R)-MC 976 (PRI-

2191)

Not explicitly

quantified, but showed

regulation of growth.

[1]

Regulates the growth

of HER-2-positive

cells.[1]

MDA-MB-231
(24R)-MC 976 (PRI-

2191)

Not explicitly

quantified, but showed

regulation of growth.

[1]

Regulates the growth

of triple-negative

breast cancer cells.[1]

Leukemia

MV-4-11 Calcitriol Sensitive

Sensitive to both

Calcitriol and

Tacalcitol.[2]

(24R)-MC 976

(Tacalcitol)
Sensitive

Sensitive to both

Calcitriol and

Tacalcitol.[2]

THP-1 Calcitriol Sensitive

Sensitive to both

Calcitriol and

Tacalcitol.[2]

(24R)-MC 976

(Tacalcitol)
Sensitive

Sensitive to both

Calcitriol and

Tacalcitol.[2]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/33803480/
https://pubmed.ncbi.nlm.nih.gov/33803480/
https://pubmed.ncbi.nlm.nih.gov/33803480/
https://pubmed.ncbi.nlm.nih.gov/33803480/
https://pubmed.ncbi.nlm.nih.gov/33803480/
https://pubmed.ncbi.nlm.nih.gov/33803480/
https://pubmed.ncbi.nlm.nih.gov/33803480/
https://pubmed.ncbi.nlm.nih.gov/33803480/
https://www.researchgate.net/figure/Human-leukemia-cells-Sensitive-to-calcitriol-and-tacalcitol-MV-4-11-Thp-1-and-HL-60_fig2_357819689
https://www.researchgate.net/figure/Human-leukemia-cells-Sensitive-to-calcitriol-and-tacalcitol-MV-4-11-Thp-1-and-HL-60_fig2_357819689
https://www.researchgate.net/figure/Human-leukemia-cells-Sensitive-to-calcitriol-and-tacalcitol-MV-4-11-Thp-1-and-HL-60_fig2_357819689
https://www.researchgate.net/figure/Human-leukemia-cells-Sensitive-to-calcitriol-and-tacalcitol-MV-4-11-Thp-1-and-HL-60_fig2_357819689
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HL-60 Calcitriol Sensitive

Sensitive to both

Calcitriol and

Tacalcitol.[2]

(24R)-MC 976

(Tacalcitol)
Sensitive

Sensitive to both

Calcitriol and

Tacalcitol.[2]

Colorectal Cancer

HT-29
(24R)-MC 976 (PRI-

2191)

Potentiates 5-FU

activity.

Downregulates

thymidylate synthase.

[3]

Table 2: In Vivo Antitumor Activity and Calcemic Effects

Animal Model Compound Dosage
Antitumor
Effect

Serum
Calcium
Increase (vs.
Control)

16/C Mouse

Mammary

Cancer

Calcitriol
10 µg/kg/day

(s.c.)

No significant

effect on tumor

growth.[4]

111%

(24R)-MC 976

(PRI-2191)

10 µg/kg/day

(s.c.)

Reduced tumor

volume to 41% of

control.[4]

89%

Calcitriol
Not specified

(p.o.)
- 78%

(24R)-MC 976

(PRI-2191)

Not specified

(p.o.)
- 47%

Experimental Protocols
Detailed methodologies are crucial for the reproducibility of experimental results. Below are

protocols for key experiments cited in the literature for (24R)-MC 976.
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Cell Viability (MTT) Assay
This protocol is a standard method for assessing the effect of compounds on cell proliferation.

Cell Seeding: Plate cells in a 96-well plate at a density of 5x10³ cells per well in 150 µL of

culture medium.[4] Incubate overnight to allow for cell attachment.[4]

Compound Treatment: Treat cells with various concentrations of (24R)-MC 976 or other

vitamin D analogs for 24, 48, or 72 hours.[4] A vehicle control (e.g., DMSO, ethanol) should

be included.[5]

MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4

hours at 37°C.[4]

Formazan Solubilization: Carefully remove the supernatant and add 100 µL of a

solubilization solution (e.g., DMSO or isopropanol) to dissolve the formazan crystals.[6]

Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a

microplate reader. A reference wavelength of 630 nm can be used to reduce background.

Western Blot Analysis
This protocol is used to determine the expression levels of specific proteins.

Cell Lysis: After treatment with (24R)-MC 976, wash cells with ice-cold PBS and lyse them in

a suitable lysis buffer containing protease inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a standard

method like the Bradford or BCA assay.

SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a sodium dodecyl

sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) gel.

Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or

nitrocellulose membrane.

Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat milk or bovine

serum albumin in Tris-buffered saline with Tween 20 - TBST) for 1 hour at room temperature.
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Primary Antibody Incubation: Incubate the membrane with primary antibodies against target

proteins (e.g., VDR, CYP24A1, E-cadherin, ZO-1) overnight at 4°C.

Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a

horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room

temperature.

Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection

system. Use a loading control like β-actin or GAPDH to ensure equal protein loading.[7]

Signaling Pathways and Mechanisms of Action
(24R)-MC 976, like other vitamin D analogs, exerts its effects primarily through the Vitamin D

Receptor (VDR), a nuclear transcription factor.
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Caption: VDR signaling pathway of (24R)-MC 976.

The binding of (24R)-MC 976 to the VDR leads to a conformational change and

heterodimerization with the Retinoid X Receptor (RXR). This complex then translocates to the
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nucleus and binds to Vitamin D Response Elements (VDREs) in the promoter regions of target

genes. This interaction modulates the transcription of genes involved in cell cycle regulation,

differentiation, and apoptosis.

Experimental Workflow for Evaluating Anti-proliferative
Effects
The following diagram illustrates a typical workflow for assessing the anti-proliferative effects of

(24R)-MC 976.

Start:
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Caption: Workflow for anti-proliferative activity assessment.

This standardized workflow ensures that the evaluation of (24R)-MC 976's anti-proliferative

effects is conducted in a systematic and reproducible manner, allowing for reliable comparison

with other compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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